Cas no 74879-13-3 (1,5-Dimethylpiperazin-2-one)

• Product Name: 1,5-Dimethylpiperazin-2-one
• CAS No: 74879-13-3
• Molecular Formula: C₆H₁₂N₂O
• Molecular Weight: 128.17228
• CID: 562290
• PubChem ID: 20806335

1,5-Dimethylpiperazin-2-one Properties

Names and Identifiers

• 1,5-Dimethylpiperazin-2-one
• 1,5-Dimethyl-piperazin-2-one
• 2-Piperazinone, 1,5-dimethyl-
• AG-G-98020
• AK129392
• CTK5E0619
• KB-10669
• RL04848
• SureCN3982590
• MFCD09878621
• J-504024
• A26387
• AS-48189
• DTXSID90609869
• SB11996
• 74879-13-3
• MFCD09878622
• EN300-157763
• ZCA87913
• CYCLOLACRYLATE
• 1,5-Dimethylpiperazin-2-one HCl
• AKOS015850629
• F19683
• SCHEMBL3982590
• SB11981
• SY098991
• TUXCFTFFNGQODI-UHFFFAOYSA-N

• InChIKey： TUXCFTFFNGQODI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12N2O/c1-5-4-8(2)6(9)3-7-5/h5,7H,3-4H2,1-2H3
• SMILES： CC1CN(C)C(=O)CN1

Computed Properties

• Exact Mass: 128.09506
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.095
• Heavy Atom Count: 9
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• PSA: 32.34
• Refractive Index: 1.449
• Boiling Point: 243 ºC
• Melting Point: Not available
• Flash Point: 101 ºC
• Color/Form: NA
• Density: 0.985